4-(2-Morpholinoethoxy)benzaldehyde

• IUPAC Name: 4-(2-morpholin-4-ylethoxy)benzaldehyde
• InChI: InChI=1S/C13H17NO3/c15-11-12-1-3-13(4-2-12)17-10-7-14-5-8-16-9-6-14/h1-4,11H,5-10H2
• InChI Key: FGLXMUOMJOHGKH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=C(C=C2)C=O
• Molecular Formula: C13H17NO3
• DSSTOX Substance ID: DTXSID20395485
• Molecular Weight: 235.28 g/mol
• CAS RN: 82625-45-4

Description

4-(2-Morpholinoethoxy)benzaldehyde, with the CAS number 82625-45-4, is a research chemical. It has a molecular formula of C13H17NO3 and a molecular weight of 235.28.

Molecular Structure Analysis

The molecular structure of 4-(2-Morpholinoethoxy)benzaldehyde consists of a benzaldehyde group attached to a morpholinoethoxy group. The InChI key is FGLXMUOMJOHGKH-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-(2-Morpholinoethoxy)benzaldehyde has a density of 1.141 g/cm3. The boiling point is reported to be 394.8°C at 760 mmHg.

Scientific Research Applications

Organic Synthesis Intermediates

“4-(2-Morpholinoethoxy)benzaldehyde” is commonly used as an intermediate in organic synthesis. Its molecular structure, which includes a morpholine ring and an aldehyde functional group, makes it a versatile precursor for constructing complex organic compounds. .

Medicinal Chemistry

In medicinal chemistry, this compound serves as a building block for the synthesis of various therapeutic agents. Its morpholine moiety is a feature found in many biologically active molecules, including antidepressants and antifungal medications. .

Material Science

The morpholino group in “4-(2-Morpholinoethoxy)benzaldehyde” can interact with other materials to form novel polymers or enhance existing materials’ properties. .

Catalysis

This compound can act as a ligand for metal catalysts in various chemical reactions. .

Fluorescent Probes

Researchers can modify “4-(2-Morpholinoethoxy)benzaldehyde” to create fluorescent probes. .

Agrochemical Research

In agrochemical research, this compound’s derivatives are explored for their potential as novel pesticides or herbicides. .

Nanotechnology

“4-(2-Morpholinoethoxy)benzaldehyde” can be used to modify the surface of nanoparticles, imparting them with specific functionalities. .

Analytical Chemistry

As a standard in analytical chemistry, “4-(2-Morpholinoethoxy)benzaldehyde” can be used to calibrate instruments or as a reference compound in chromatography and mass spectrometry. .

Mechanism of Action

Target of Action

It is known that similar compounds, such as phenoxyethyl piperidine and morpholine derivatives, have various pharmacological activities .

Mode of Action

It is known that similar compounds exhibit high anticholinergic and h3 inverse agonistic activities .

Biochemical Pathways

It is known that similar compounds can affect various biochemical pathways, leading to a range of pharmacological effects .

Pharmacokinetics

It is known that similar compounds have been used in the development of novel medications for various illnesses .

Result of Action

It is known that similar compounds have a range of pharmacological activities, from antitussive to anticancer properties .

Action Environment

It is known that similar compounds are likely to be mobile in the environment due to their water solubility .

Safety and Hazards

The safety data sheet for benzaldehyde, a related compound, indicates that it can cause skin burns, eye damage, and may cause respiratory irritation. It’s important to handle 4-(2-Morpholinoethoxy)benzaldehyde with appropriate safety measures.

Synthesis routes and methods I

Procedure details

4-[2-(4-Morpholinyl)-ethoxy]-benzaldehyde was prepared from N-(2-hydroxyethyl)morpholine (Aldrich) and vanillin (Aldrich) by method H above.

Synthesis routes and methods II

Procedure details

To a solution of 4-hydroxybenzaldehyde (4.04 g, 33.08 mmol), in acetonitrile (50 ml) was added K2CO3 (10.1 g), followed by N-(2-chloroethyl)morpholine hydrochloride (6.16 g). The reaction mixture was heated to reflux overnight, additional N-(2-chloroethyl)morpholine hydrochloride (0.6 g) and K2CO3 (0.5 g) were added and the mixture was refluxed for another 3 hours. The reaction mixture was cooled to room temperature, filtered, and the filtrate was treated with DARCO®, filtered and the solvent was stripped. The residue was partitioned between saturated NaHCO3 (150 ml) and ethyl acetate (300 ml). The layers were separated and the organic layer was washed with 1N NaOH, dried over MgSO4, filtered and stripped to afford, as an amber oil, 6.41 g of 4-[2-(4-morpholinyl)ethoxy]benzaldehyde.

Synthesis routes and methods III

Procedure details

92.8 g of 4-hydroxybenzaldehyde are dissolved in 820 ml of dimethylformamide. After the addition of 228 g of 4-(2-chloroethyl)morpholine and 415 g of finely powdered potassium carbonate the reaction mixture is heated to 100° overnight under argon and while stirring vigorously. The cooled solution is poured into 3 1 of ice-water, extracted with ethyl acetate, washed with water, dried and evaporated. The residual dark oil is distilled in a high vacuum and gives 132 g of 4-(2-morpholinoethoxy)benzaldehyde as a yellowish oil, boiling point 145°-150° /33 pa.